Cas no 31110-30-2 (2-Butenamide, (2Z)-)
2-Butenamide, (2Z)- structure
Product Name:2-Butenamide, (2Z)-
CAS No:31110-30-2
MF:C4H7NO
MW:85.1044809818268
CID:315681
PubChem ID:5463109
Update Time:2025-04-19
2-Butenamide, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenamide, (2Z)-
- cis-2-Butenoic acid amide
- (Z)-but-2-enamide
- cis 2-Butenoic acid amide
- (2Z)-BUT-2-ENAMIDE
- cis-crotonamide
- 31110-30-2
- AKOS006222764
-
- Inchi: 1S/C4H7NO/c1-2-3-4(5)6/h2-3H,1H3,(H2,5,6)/b3-2-
- InChI Key: NQQRXZOPZBKCNF-IHWYPQMZSA-N
- SMILES: O=C(/C=C\C)N
Computed Properties
- Exact Mass: 85.05281
- Monoisotopic Mass: 85.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 75.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1
- XLogP3: 0
Experimental Properties
- Density: 0.956
- Boiling Point: 218.7°Cat760mmHg
- Flash Point: 86°C
- Refractive Index: 1.456
- PSA: 43.09
2-Butenamide, (2Z)- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
31110-30-2 (2-Butenamide, (2Z)-) Related Products
- 625-37-6(trans-2-Butenamide)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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